Methyl 4-((3-(4-methylpiperazin-1-yl)pyridin-2-yl)methoxy)benzoate

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: methyl 4-[[3-(4-methylpiperazin-1-yl)pyridin-2-yl]methoxy]benzoate
• InChI: InChI=1S/C19H23N3O3/c1-21-10-12-22(13-11-21)18-4-3-9-20-17(18)14-25-16-7-5-15(6-8-16)19(23)24-2/h3-9H,10-14H2,1-2H3
• InChI Key: DASIWPFBLYPUPG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(N=CC=C2)COC3=CC=C(C=C3)C(=O)OC

Description

Methyl 4-((3-(4-methylpiperazin-1-yl)pyridin-2-yl)methoxy)benzoate is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-((3-bromopyridin-2-yl)methoxy)benzoate (360 mg, 1.12 mmol), Pd2dba3 (205 mg, 0.22 mmol), BINAP (278 mg, 0.45 mmol), cesium carbonate (728 mg, 2.23 mmol) and 1-methylpiperazine (168 mg, 1.68 mmol) in DMA (10 mL) was stirred at 100 °C for overnight. Sat. NaHCO3 aq was added to the mixture, extracted with ethyl acetate three times, the combined organics were dried over anhydrous Na2SO4, filtered, the filtrate was conc. in vacuo, the residue was purified with ISCO (50% ethyl acetate in hexant to 100% ethyl acetate to 40% mthanol in ethyl acetate) to yield a brown oil as methyl 4-((3-(4-methylpiperazin-1-yl)pyridin-2-yl)methoxy)benzoate (245 mg, 64.2 %).